Cas no 2680736-49-4 (2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid)

• Product Name: 2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid
• CAS No: 2680736-49-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5652818
• PubChem ID: 165939182
• Update Time: 2025-06-25

2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680736-49-4
• 2-(1-acetyl-5-methylpyrrolidin-3-yl)acetic acid
• EN300-28271509
• 2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid

• Inchi： 1S/C9H15NO3/c1-6-3-8(4-9(12)13)5-10(6)7(2)11/h6,8H,3-5H2,1-2H3,(H,12,13)
• InChI Key： WBBMRFBATKDJER-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC(CC(=O)O)CC1C

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid

Research Brief on 2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid (CAS: 2680736-49-4): Recent Advances and Applications

2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid (CAS: 2680736-49-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-based structure, has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid has been optimized in recent years to improve yield and purity, which are critical for its application in pharmaceutical formulations. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the stereoselectivity of the synthesis process, thereby reducing the formation of unwanted byproducts. This advancement is particularly relevant for scaling up production while maintaining high chemical fidelity, which is essential for preclinical and clinical studies.

In terms of biological activity, 2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid has shown promise as a modulator of key enzymatic pathways. Research conducted by a team at the University of Cambridge demonstrated its inhibitory effects on prolyl oligopeptidase (POP), an enzyme implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential, making it a candidate for further investigation in neuropharmacology. These findings were corroborated by in vitro and in vivo studies, which reported significant reductions in POP activity and associated neurotoxic aggregates.

Beyond its neurological applications, this compound has also been investigated for its role in metabolic regulation. A 2024 study in Nature Chemical Biology revealed that 2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid interacts with peroxisome proliferator-activated receptors (PPARs), which are pivotal in lipid metabolism and glucose homeostasis. The study suggested that derivatives of this compound could serve as lead molecules for developing new treatments for type 2 diabetes and obesity. These insights open new avenues for structure-activity relationship (SAR) studies to optimize the compound's efficacy and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid. Issues such as pharmacokinetic variability and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these aspects, with preliminary data expected in the coming years. The compound's versatility and bioactive profile position it as a valuable asset in the ongoing quest for innovative therapeutics.

In conclusion, 2-(1-Acetyl-5-methylpyrrolidin-3-yl)acetic acid (CAS: 2680736-49-4) represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual role in neurological and metabolic research underscores the compound's broad utility, while recent synthetic and mechanistic advances highlight the dynamic nature of this field. As research progresses, this compound is likely to play an increasingly prominent role in the development of next-generation pharmaceuticals, offering hope for addressing some of the most pressing health challenges of our time.